Cas no 1260383-17-2 ()

• CAS No: 1260383-17-2
• MF: C₈H₄BrFN₂O
• MW: 243.032564163208
• CID: 6646648
• PubChem ID: 123135105
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H4BrFN2O/c9-4-1-12-8-6(3-13)11-2-5(10)7(4)8/h1-3,12H
• InChI Key： LAROIBHDVLDULW-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C(C=O)=NC=C(C=21)F

Computed Properties

• Exact Mass: 241.94910g/mol
• Monoisotopic Mass: 241.94910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų